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Compound of Interest

Compound Name: YS-49

Cat. No.: B1662178 Get Quote

An Application Note and Protocol for the Preparation of YS-49 Stock Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction
YS-49, identified by the CAS number 132836-42-1, is the hydrobromide monohydrate form of

1,2,3,4-Tetrahydro-1-(1-naphthalenylmethyl)-6,7-Isoquinolinediol. It is a potent activator of the

PI3K/Akt signaling pathway and exhibits significant anti-inflammatory and antioxidant

properties.[1][2] Research has demonstrated its role in protecting cells from oxidant injury

through the induction of heme oxygenase-1 (HO-1).[1] This induction, in turn, inhibits the JNK

pathway and the production of reactive oxygen species (ROS).[1] Due to these activities, YS-
49 is a compound of interest in studies related to cardiovascular diseases, inflammation, and

cellular stress responses.

It is important to note that the designation "YS-49" is specific to this chemical entity and should

not be confused with Lys49 myotoxins from snake venom, which are entirely different

molecules. This document provides detailed protocols for the preparation of YS-49 stock

solutions for experimental use.

Quantitative Data Summary
For ease of reference and calculation, the key quantitative data for YS-49 are summarized in

the table below.
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Property Value Reference

Chemical Name

1,2,3,4-Tetrahydro-1-(1-

naphthalenylmethyl)-6,7-

Isoquinolinediol hydrobromide

monohydrate

CAS Number 132836-42-1 [1]

Molecular Formula C₂₀H₁₉NO₂ · HBr · H₂O

Molecular Weight 404.30 g/mol [3]

Solubility in Water >10 mg/mL [1]

Solubility in DMSO Up to 80 mg/mL [1]

Appearance Solid [4]

Storage (Solid) 2-8°C

Storage (In solution)
-20°C for up to 1 month; -80°C

for up to 6 months
[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM YS-49 Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution of YS-49 in Dimethyl

Sulfoxide (DMSO). This is a common solvent for in vitro experiments.

Materials:

YS-49 monohydrate (MW: 404.30 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculate the required mass of YS-49:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol )

Mass (mg) = 10 mM x 1 mL x 404.30 g/mol / 1000 = 4.043 mg

Weighing YS-49:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out approximately 4.043 mg of YS-49 into the tube. Record the exact

weight.

Dissolving YS-49:

Add the appropriate volume of anhydrous DMSO to the tube to achieve a final

concentration of 10 mM. For example, if you weighed exactly 4.043 mg, add 1 mL of

DMSO.

Cap the tube securely and vortex thoroughly until the compound is completely dissolved.

Gentle warming may be applied if necessary.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[1]
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Protocol 2: Preparation of a 1 mg/mL YS-49 Stock
Solution in Water
This protocol is suitable for experiments where DMSO may interfere or for in vivo studies

requiring an aqueous vehicle.

Materials:

YS-49 monohydrate

Sterile, deionized or distilled water

Sterile conical tubes or vials

Calibrated analytical balance

Sonicator or vortex mixer

Pipettes and sterile filter tips

Procedure:

Weighing YS-49:

Tare a sterile conical tube on a calibrated analytical balance.

Weigh out the desired amount of YS-49 (e.g., 10 mg).

Dissolving YS-49:

Add the corresponding volume of sterile water to achieve a 1 mg/mL concentration (e.g.,

10 mL of water for 10 mg of YS-49).

Vortex vigorously. Sonication and gentle warming can be used to aid dissolution, as YS-
49's solubility in water is greater than 10 mg/mL.[1]

Sterilization (Optional):
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If required for your application (e.g., cell culture), sterile-filter the solution through a 0.22

µm syringe filter into a new sterile tube.

Storage:

Aliquot the aqueous stock solution into sterile, single-use volumes.

Store at -20°C or -80°C. It is recommended to use aqueous solutions promptly after

preparation.
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Experimental Workflow for YS-49 Stock Solution Preparation

Preparation

Dissolution

Storage

1. Calculate Required Mass
(Molarity x Volume x MW)

2. Weigh YS-49
on an Analytical Balance

3. Add Solvent
(e.g., DMSO or Water)

4. Vortex/Sonicate
until Fully Dissolved

5. Aliquot into
Single-Use Volumes

6. Store at -20°C or -80°C
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Caption: Workflow for preparing YS-49 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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